Cas no 2411257-71-9 (1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride)

• Product Name: 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride
• CAS No: 2411257-71-9
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5762554
• PubChem ID: 146082974
• Update Time: 2025-06-08

1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7542623
• Z4223440038
• 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride
• 1-(cyclopropylmethyl)cyclobutan-1-amine hydrochloride
• 2411257-71-9

• Inchi： 1S/C8H15N.ClH/c9-8(4-1-5-8)6-7-2-3-7;/h7H,1-6,9H2;1H
• InChI Key： XJQLAQZDHHVOCT-UHFFFAOYSA-N
• SMILES： Cl.NC1(CCC1)CC1CC1

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride

Recent Advances in the Study of 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride (CAS: 2411257-71-9)

The compound 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride (CAS: 2411257-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethyl and cyclobutylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride may interact with specific receptors in the central nervous system, suggesting its potential utility in treating neurological disorders such as depression, anxiety, and chronic pain. The hydrochloride salt form enhances its solubility and bioavailability, making it a more viable candidate for further development.

Recent synthetic approaches have optimized the production of 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride, with a focus on improving yield and purity. Advances in catalytic methods and green chemistry have been employed to streamline the synthesis process, reducing the environmental impact and cost of production. These developments are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetics and pharmacodynamics. Research has demonstrated that 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride exhibits favorable absorption and distribution profiles, with minimal off-target effects. These properties underscore its potential as a safe and effective therapeutic agent.

Future research directions include further elucidating the compound's mechanism of action and exploring its applications in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing studies on 1-(Cyclopropylmethyl)cyclobutan-1-amine;hydrochloride highlight its significance as a promising candidate in the next generation of pharmaceuticals.